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Compound of Interest

Compound Name: 2-(Hexyloxy)aniline

Cat. No.: B1317180

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(hexyloxy)aniline is an aromatic organic compound that belongs to the aniline and
alkoxybenzene families. Its structure, featuring a hexyloxy group ortho to an amino group on a
benzene ring, makes it a valuable intermediate in various fields of chemical synthesis, including
the development of pharmaceuticals, agrochemicals, and materials science. The interplay
between the electron-donating amino and hexyloxy groups influences the molecule's reactivity
and physical properties, making it a subject of interest for researchers. This guide provides a
comprehensive overview of the chemical properties of 2-(hexyloxy)aniline, including its
synthesis, reactivity, and analytical characterization, with a focus on its potential applications in
research and drug development.

Physicochemical Properties

Quantitative data for 2-(hexyloxy)aniline is not extensively reported in the literature. However,
key physicochemical properties can be inferred from its structure and comparison with its
isomer, 4-(hexyloxy)aniline.
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2-(hexyloxy)aniline

4-(hexyloxy)aniline

Property Source

Value Value
CAS Number 52464-50-3 39905-57-2 [1]
Molecular Formula Ci12H19NO Ci12H19NO [1]
Molecular Weight 193.29 g/mol 193.29 g/mol [1]
Melting Point Data not available 43-45 °C

- ) ) 155-158 °C at 5
Boiling Point Data not available
mmHg

Solubility Data not available Insoluble in water Inferred
Appearance Data not available White to brown solid

Chemical Properties and Reactivity

2-(hexyloxy)aniline exhibits reactivity characteristic of both anilines and alkoxybenzenes. The
amino group is a primary site for reactions such as acylation, alkylation, and diazotization. The
aromatic ring is activated by both the amino and hexyloxy groups, making it susceptible to
electrophilic substitution, primarily at the para and ortho positions relative to the activating
groups.

Synthesis of 2-(hexyloxy)aniline

The most common method for the synthesis of 2-(hexyloxy)aniline is the Williamson ether
synthesis. This can be achieved through two primary routes:

e From 2-Nitrophenol: 2-Nitrophenol is first deprotonated with a base to form the
corresponding phenoxide, which then undergoes nucleophilic substitution with a hexyl halide
(e.g., 1-bromohexane). The resulting 2-(hexyloxy)nitrobenzene is subsequently reduced to 2-
(hexyloxy)aniline.

e From 2-Substituted Anilines: Alternatively, 2-chloroaniline or 2-nitroaniline can be reacted
with a hexyl halide in the presence of a base. If starting with 2-nitroaniline, a subsequent
reduction of the nitro group is necessary.
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The following diagram illustrates the synthetic workflow for 2-(hexyloxy)aniline starting from 2-
nitrophenol.

Synthetic pathway for 2-(hexyloxy)aniline.

Key Reactions of 2-(hexyloxy)aniline

The amino group of 2-(hexyloxy)aniline allows for a variety of chemical transformations,
making it a versatile building block in organic synthesis.

Reaction Type Reagents Product Type Significance

Protection of the

_ Acyl chlorides, _ amino group,
Acylation ) Amides i ) ]
Anhydrides synthesis of bioactive
amides.

Modification of

, . Secondary/Tertiary _ _
Alkylation Alkyl halides ) electronic and steric
amines _
properties.
Intermediate for azo
) o ) ) dyes, Sandmeyer
Diazotization NaNOz, HCI (0-5 °C) Diazonium salt )
reactions, and other
transformations.
- Halogens, Nitrating Substituted 2- Functionalization of
Electrophilic Sub. N o
agents, etc. (hexyloxy)anilines the aromatic ring.

Experimental Protocols
Synthesis of 2-(hexyloxy)aniline via Williamson Ether
Synthesis

Materials:
e 2-Nitrophenol

e 1-Bromohexane
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e Potassium carbonate (anhydrous)

o Acetone (anhydrous)

o Palladium on carbon (10%)

e Hydrogen gas

o Ethanol

o Ethyl acetate

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate

Procedure:

Step 1: Synthesis of 2-(hexyloxy)nitrobenzene

» To a stirred solution of 2-nitrophenol (1.0 eq) in anhydrous acetone, add anhydrous
potassium carbonate (1.5 eq).

e Add 1-bromohexane (1.2 eq) dropwise to the mixture.

» Reflux the reaction mixture for 12-16 hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

» After completion, cool the mixture to room temperature and filter off the inorganic salts.

» Concentrate the filtrate under reduced pressure to obtain the crude product.

 Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield pure 2-(hexyloxy)nitrobenzene.

Step 2: Reduction to 2-(hexyloxy)aniline
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» Dissolve 2-(hexyloxy)nitrobenzene (1.0 eq) in ethanol in a hydrogenation vessel.
e Add a catalytic amount of 10% palladium on carbon.

o Purge the vessel with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a
balloon).

 Stir the mixture vigorously at room temperature until the reaction is complete (monitored by
TLC).

« Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad
with ethanol.

o Concentrate the filtrate under reduced pressure to yield 2-(hexyloxy)aniline. Further
purification can be achieved by column chromatography if necessary.

Characterization of 2-(hexyloxy)aniline

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons in the range of 4 6.5-7.5 ppm. The protons of the hexyloxy group will
appear as a triplet for the terminal methyl group around & 0.9 ppm, multiplets for the
methylene groups between 6 1.3-1.8 ppm, and a triplet for the methylene group attached to
the oxygen atom around 6 3.9-4.1 ppm. The protons of the amino group will appear as a
broad singlet.

e 13C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons and
the aliphatic carbons of the hexyloxy chain.

Infrared (IR) Spectroscopy:
The IR spectrum of 2-(hexyloxy)aniline is expected to exhibit characteristic absorption bands:

e N-H stretching: Two bands in the region of 3300-3500 cm~1 corresponding to the symmetric
and asymmetric stretching of the primary amine.

e C-H stretching (aromatic): Bands above 3000 cm~1.
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C-H stretching (aliphatic): Bands below 3000 cm~1.

C=C stretching (aromatic): Bands in the region of 1450-1600 cm—1.

C-0 stretching (ether): A strong band in the region of 1200-1250 cm™1,

N-H bending: A band around 1600-1650 cm~1.
Mass Spectrometry (MS):

Mass spectrometry can be used to confirm the molecular weight of 2-(hexyloxy)aniline. The
mass spectrum will show the molecular ion peak (M*) at m/z = 193.29.

Biological Activity and Toxicological Profile

Specific studies on the biological activity and toxicology of 2-(hexyloxy)aniline are limited.
However, the toxicological profile of aniline and its derivatives is well-documented. Aniline is
known to be toxic and can cause methemoglobinemia. Therefore, 2-(hexyloxy)aniline should
be handled with appropriate safety precautions, including the use of personal protective
equipment and working in a well-ventilated area.

The introduction of an alkoxy group can modulate the biological activity of aniline derivatives.
Depending on the overall structure of the molecule, alkoxy-substituted anilines can exhibit a
range of biological activities, and they are often used as scaffolds in the design of new
therapeutic agents. Further research is needed to fully elucidate the specific biological effects
of 2-(hexyloxy)aniline.

Conclusion

2-(hexyloxy)aniline is a versatile chemical intermediate with potential applications in various
areas of chemical synthesis. While specific physicochemical data for this compound is not
readily available, its synthesis and reactivity are well-understood based on the principles of
organic chemistry. The experimental protocols and characterization data provided in this guide
offer a solid foundation for researchers and scientists working with this compound. As with all
aniline derivatives, appropriate safety measures should be taken during its handling and use.
Further investigation into the biological activity of 2-(hexyloxy)aniline could reveal new
opportunities for its application in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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